Cas no 868974-46-3 (N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide)

• Product Name: N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• CAS No: 868974-46-3
• MF: C₁₄H₁₅ClN₄O₃S₂
• MW: 386.876899003983
• CID: 6039190
• PubChem ID: 7191138
• Update Time: 2025-07-15

N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• Propanamide, N-[5-[[2-[(5-chloro-2-methoxyphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• AKOS024613249
• N-[5-({[(5-chloro-2-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]propanamide
• 868974-46-3
• N-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• F1838-1846
• N-(5-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)propionamide

• Inchi： 1S/C14H15ClN4O3S2/c1-3-11(20)17-13-18-19-14(24-13)23-7-12(21)16-9-6-8(15)4-5-10(9)22-2/h4-6H,3,7H2,1-2H3,(H,16,21)(H,17,18,20)
• InChI Key： UASIZXGDIOUFLT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(Cl)=CC=C2OC)=O)S1)(=O)CC

Computed Properties

• Exact Mass: 386.0274104g/mol
• Monoisotopic Mass: 386.0274104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 9.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide

Introduction to N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide and Its Significance in Modern Chemical Biology

N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide, a compound with the CAS number 868974-46-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a 1,3,4-thiadiazole core and a functionalized 5-chloro-2-methoxyphenyl moiety, makes it a promising candidate for further investigation in drug discovery and molecular medicine.

The 1,3,4-thiadiazole scaffold is well-documented for its pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. This particular derivative of thiadiazole has been synthesized with the intention of modulating specific biological pathways that are relevant to modern therapeutic targets. The presence of the carbamoylmethyl sulfanyl group adds an additional layer of complexity to the molecule's interactions with biological systems, potentially enhancing its binding affinity and selectivity for target enzymes or receptors.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The structural features of N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide make it an intriguing subject for study in the context of enzyme inhibition and receptor modulation. For instance, the combination of the 5-chloro-2-methoxyphenyl group with the thiadiazole core suggests potential activity against enzymes that are involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The synthesis and characterization of this compound have been influenced by the latest advancements in synthetic chemistry. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of complex molecular frameworks. These methods have not only improved the yield and purity of N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide but also allowed for the introduction of diverse functional groups with high precision.

The biological evaluation of this compound has been conducted using a range of in vitro and in vivo models. Initial studies have shown promising results in terms of its ability to inhibit specific enzymes and modulate cellular signaling pathways. For example, preliminary data suggest that this molecule may exhibit inhibitory activity against certain kinases that are overexpressed in cancer cells. This finding aligns with the broader trend in drug discovery towards targeting aberrant signaling pathways that contribute to disease progression.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide and its biological targets. Advanced computational methods have allowed researchers to predict binding affinities, identify key interaction residues, and optimize lead structures for improved efficacy. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarities to known bioactive molecules, it is likely to be explored further for its efficacy against various disorders. Additionally, its unique chemical properties may make it suitable for combination therapies, where it could be used synergistically with other drugs to enhance treatment outcomes.

The development of new pharmaceuticals is a complex process that involves multiple stages from discovery to clinical application. N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide exemplifies how innovative chemical design can lead to the identification of novel compounds with significant therapeutic potential. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in shaping future treatment strategies.

In conclusion, N-5-({(5-chloro-2-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an important role in addressing some of the most pressing challenges in medicine today.